physicochemical properties of 3-Bromo-2-ethoxy-5-nitropyridine
physicochemical properties of 3-Bromo-2-ethoxy-5-nitropyridine
An In-depth Technical Guide to the Physicochemical Properties of 3-Bromo-2-ethoxy-5-nitropyridine
For Researchers, Scientists, and Drug Development Professionals
Introduction
3-Bromo-2-ethoxy-5-nitropyridine is a substituted pyridine derivative of significant interest in medicinal chemistry and drug development. Its unique arrangement of a bromine atom, an ethoxy group, and a nitro group on the pyridine scaffold presents a versatile platform for the synthesis of novel bioactive molecules. The physicochemical properties of this compound are paramount as they dictate its behavior in biological systems, influencing everything from solubility and permeability to metabolic stability and target engagement. This guide provides a comprehensive overview of the anticipated , drawing upon data from structurally related analogs. Furthermore, it outlines a robust experimental workflow for its full characterization, ensuring scientific integrity and providing actionable insights for researchers in the field.
Structural Analogs and Their Properties
Direct experimental data for 3-Bromo-2-ethoxy-5-nitropyridine is not extensively available in public literature. Therefore, a comparative analysis of its closest structural analogs is essential for predicting its properties. The primary analogs for this analysis are 3-Bromo-2-methoxy-5-nitropyridine, 5-Bromo-2-nitropyridine, and 3-Bromo-2-nitropyridine.
| Property | 3-Bromo-2-methoxy-5-nitropyridine | 5-Bromo-2-nitropyridine | 3-Bromo-2-nitropyridine |
| Molecular Formula | C6H5BrN2O3[1][2] | C5H3BrN2O2 | C5H3BrN2O2[3] |
| Molecular Weight | 233.02 g/mol [2][4] | 203.00 g/mol | 202.99 g/mol [3] |
| Melting Point | 89 °C[2] | 148-152 °C[5] | Not Available |
| Boiling Point | 285.0±35.0 °C (Predicted)[2] | 292.3 °C[5] | Not Available |
| Appearance | Off-white to light yellow solid[1][2] | Light yellow crystalline powder[5] | Not Available |
| Solubility | Sparingly soluble in water[1] | Not Available | Not Available |
| CAS Number | 15862-50-7[1][2] | 39856-50-3 | 54231-33-3[3] |
Anticipated Physicochemical Profile of 3-Bromo-2-ethoxy-5-nitropyridine
Based on the data from its structural analogs, we can project the following physicochemical properties for 3-Bromo-2-ethoxy-5-nitropyridine:
-
Molecular Formula: C7H7BrN2O3
-
Molecular Weight: Approximately 247.05 g/mol .
-
Appearance: Likely a crystalline solid, with a color ranging from off-white to yellow.
-
Melting Point: The melting point is expected to be influenced by the larger ethoxy group compared to the methoxy group in its closest analog. It is anticipated to be in a similar range, possibly slightly lower or higher depending on crystal packing forces.
-
Solubility: Due to the presence of the polar nitro group and the pyridine nitrogen, it is expected to have low to moderate solubility in aqueous solutions and good solubility in common organic solvents like dichloromethane, ethyl acetate, and methanol.
-
Stability: The compound is expected to be stable under standard laboratory conditions. However, the nitro group can make it sensitive to strong reducing agents. The pyridine ring is generally stable, but the bromine atom may be susceptible to nucleophilic displacement under certain conditions.
Experimental Characterization Workflow
A thorough physicochemical characterization is crucial for any novel compound intended for pharmaceutical development. The following workflow outlines a logical sequence of experiments to obtain a comprehensive profile of 3-Bromo-2-ethoxy-5-nitropyridine.
Caption: A logical workflow for the comprehensive physicochemical characterization of a novel chemical entity.
Detailed Experimental Protocol: Aqueous Solubility Determination
The following protocol details the steps for determining the thermodynamic aqueous solubility of 3-Bromo-2-ethoxy-5-nitropyridine using the shake-flask method, a gold standard in the pharmaceutical industry.
Objective: To determine the equilibrium solubility of 3-Bromo-2-ethoxy-5-nitropyridine in a buffered aqueous solution at a physiologically relevant pH (e.g., 7.4).
Materials:
-
3-Bromo-2-ethoxy-5-nitropyridine (crystalline solid, >99% purity)
-
Phosphate-buffered saline (PBS), pH 7.4
-
Acetonitrile (HPLC grade)
-
Calibrated analytical balance
-
Vortex mixer
-
Thermostatically controlled shaker incubator (set to 25 °C or 37 °C)
-
Centrifuge
-
HPLC system with a UV detector
-
Syringe filters (0.22 µm)
Methodology:
-
Preparation of Standard Solutions: Accurately prepare a series of standard solutions of 3-Bromo-2-ethoxy-5-nitropyridine in acetonitrile at known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL). These will be used to construct a calibration curve.
-
Sample Preparation: Add an excess amount of solid 3-Bromo-2-ethoxy-5-nitropyridine to a known volume of PBS (pH 7.4) in a sealed vial. The excess solid ensures that equilibrium is reached. A good starting point is to add enough compound to be visibly present as a solid after initial mixing.
-
Equilibration: Place the vials in the shaker incubator at a constant temperature (e.g., 25 °C) for a defined period (typically 24-48 hours) to allow the system to reach equilibrium. The shaking ensures continuous mixing of the solid with the solvent.
-
Phase Separation: After incubation, centrifuge the samples at high speed (e.g., 14,000 rpm for 15 minutes) to pellet the undissolved solid. This step is critical to separate the saturated solution from the excess solid.
-
Sample Analysis: Carefully collect an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining particulate matter. Dilute the filtered supernatant with acetonitrile to a concentration that falls within the range of the calibration curve.
-
HPLC Analysis: Inject the prepared standard solutions and the diluted sample onto the HPLC system. The concentration of 3-Bromo-2-ethoxy-5-nitropyridine in the sample is determined by comparing its peak area to the calibration curve.
-
Calculation: The aqueous solubility is calculated by multiplying the determined concentration by the dilution factor. The experiment should be performed in triplicate to ensure reproducibility.
Safety and Handling Considerations
Based on the hazard information for its analogs, 3-Bromo-2-ethoxy-5-nitropyridine should be handled with care.[5][6] It is likely to be an irritant to the skin, eyes, and respiratory tract.[5] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times. Work should be conducted in a well-ventilated fume hood.
Conclusion
While direct experimental data for 3-Bromo-2-ethoxy-5-nitropyridine is limited, a robust physicochemical profile can be anticipated through the careful analysis of its structural analogs. This guide provides a foundational understanding of its likely properties and a clear experimental path forward for its comprehensive characterization. The outlined workflow and protocols are designed to generate the high-quality data necessary to support its advancement in drug discovery and development programs.
References
-
PubChem. 3-Bromo-2-nitropyridine. [Link]
-
PubChem. 2-Bromo-5-nitropyridine. [Link]
-
PubChem. 5-Bromo-3-methoxy-2-nitropyridine. [Link]
Sources
- 1. Page loading... [wap.guidechem.com]
- 2. 15862-50-7 CAS MSDS (3-Bromo-2-methoxy-5-nitropyridine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 3. 3-Bromo-2-nitropyridine | C5H3BrN2O2 | CID 594044 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. 5-Bromo-3-methoxy-2-nitropyridine | C6H5BrN2O3 | CID 817774 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. jubilantingrevia.com [jubilantingrevia.com]
- 6. 2-Bromo-5-nitropyridine | C5H3BrN2O2 | CID 78240 - PubChem [pubchem.ncbi.nlm.nih.gov]




